[(4-Chloro-3-fluorophenyl)methyl](3-methoxypropyl)amine

• Molecular Formula: C11H15ClFNO
• Molecular Weight: 231.69 g/mol
• IUPAC Name: N-[(4-chloro-3-fluorophenyl)methyl]-3-methoxypropan-1-amine
• InChI: InChI=1S/C11H15ClFNO/c1-15-6-2-5-14-8-9-3-4-10(12)11(13)7-9/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key: QTQZBYGXSVMWHU-UHFFFAOYSA-N
• Canonical SMILES: COCCCNCC1=CC(=C(C=C1)Cl)F

Description

(4-Chloro-3-fluorophenyl)methylamine is a secondary amine featuring a halogenated benzyl group and a 3-methoxypropyl substituent. Its structure combines a 4-chloro-3-fluorophenyl moiety attached to a methylene group, with the amine nitrogen bonded to a three-carbon chain terminating in a methoxy group. While direct pharmacological data are unavailable in the provided evidence, its structural analogs suggest applications in receptor-targeted therapies or as intermediates in drug synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Chloro-3-fluorophenyl)methylamine can be achieved through several synthetic routes. One common method involves the reaction of 4-chloro-3-fluorobenzyl chloride with 3-methoxypropylamine under basic conditions. The reaction typically proceeds in the presence of a base such as sodium hydroxide or potassium carbonate, and the product is purified through standard techniques like recrystallization or column chromatography .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity, as well as the use of industrial-grade reagents and solvents.

Chemical Reactions Analysis

Types of Reactions

(4-Chloro-3-fluorophenyl)methylamine undergoes various types of chemical reactions, including:

Substitution Reactions: The chloro and fluoro substituents on the phenyl ring can participate in nucleophilic aromatic substitution reactions.

Oxidation and Reduction Reactions: The amine group can be oxidized to form corresponding imines or reduced to form secondary amines.

Coupling Reactions: The compound can be used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Aromatic Substitution: Common reagents include sodium methoxide or potassium tert-butoxide.

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid can be used.

Reduction: Common reducing agents include lithium aluminum hydride or sodium borohydride.

Coupling Reactions: Palladium catalysts and boronic acids are typically used in Suzuki-Miyaura coupling reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic aromatic substitution can yield substituted phenyl derivatives, while oxidation and reduction reactions can yield imines or secondary amines, respectively.

Scientific Research Applications

(4-Chloro-3-fluorophenyl)methylamine has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and in the development of new chemical entities.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacological tool.

Industry: Utilized in the synthesis of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of (4-Chloro-3-fluorophenyl)methylamine is not well-documented. its effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors, leading to modulation of biological pathways. Further research is needed to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aromatic Ring

a. Halogenation Patterns

• (4-Chloro-3-fluorophenyl)methylamine: Substituents: 4-Cl and 3-F on the phenyl ring.

• 1-(3-Chlorophenyl)ethylamine ():

  • Substituents : 3-Cl on phenyl, with an ethyl spacer.
  • Comparison : The absence of a fluorine and the ethyl chain may reduce steric hindrance and alter binding affinity .
• 1-(4-Chlorophenyl)butylamine (): Substituents: 4-Cl on phenyl with a butyl chain. Comparison: The longer alkyl chain increases molecular weight (MW = 255.78 vs.
• [(2-Chloro-6-fluorophenyl)methyl][3-(furan-2-ylmethoxy)propyl]amine (): Substituents: 2-Cl and 6-F on phenyl; furan-methoxypropyl chain.

b. Alkoxy vs. Halogen Substituents

• (3-Methoxy-4-propoxyphenyl)methylamine ():
  • Substituents : 3-OCH₃ and 4-OPr on phenyl; propylamine.
  • Comparison : Methoxy and propoxy groups are electron-donating, increasing electron density on the ring. This contrasts with the EWGs in the target compound, which may reduce reactivity in nucleophilic environments .

Variations in the Alkylamine Chain

• (3-Methoxycyclobutyl)methylamine (): Chain: Cyclobutyl-methoxy group.

• [3-(Piperidin-1-yl)propyl]amine analogs ():

  • Example : [(3-Bromo-4-fluorophenyl)methyl][3-(piperidin-1-yl)propyl]amine.
  • Comparison : The piperidine group introduces basicity and hydrogen-bonding capability, differing from the methoxy terminal in the target compound .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Key Features
Target Compound	C₁₁H₁₄ClFNO	~229.69	4-Cl, 3-F phenyl; 3-methoxypropyl chain
[1-(3-Chlorophenyl)ethyl] analog (E8)	C₁₂H₁₈ClNO	227.73	3-Cl phenyl; ethyl spacer
[1-(4-Chlorophenyl)butyl] analog (E10)	C₁₄H₂₂ClNO	255.78	4-Cl phenyl; butyl chain
[(3-Methoxy-4-propoxyphenyl)methyl] (E7)	C₁₄H₂₂NO₂	236.33	3-OCH₃, 4-OPr phenyl; propylamine

• Lipophilicity : The target compound’s Cl/F substituents likely increase logP compared to alkoxy-substituted analogs, enhancing membrane permeability.
• Solubility : The 3-methoxypropyl chain may improve aqueous solubility relative to purely hydrocarbon chains.

Biological Activity

(4-Chloro-3-fluorophenyl)methylamine is an organic compound characterized by a unique structure that includes a chloro and fluorine substituent on a phenyl ring, linked to a propyl amine group via a methyl bridge. This compound has garnered attention in medicinal chemistry due to its potential biological activity, particularly in oncology and neurology. This article reviews the available literature on its biological activity, including mechanisms of action, binding affinities, and potential therapeutic applications.

• Molecular Formula : C10H13ClFN
• Molecular Weight : 231.69 g/mol
• Structural Features : The presence of both chlorine and fluorine atoms on the aromatic ring may influence the compound's reactivity and interactions with biological macromolecules.

Research indicates that (4-Chloro-3-fluorophenyl)methylamine may interact with various biological targets through several mechanisms:

• Binding to Proteins : The compound is believed to engage in hydrogen bonding with amino acid residues in proteins, facilitated by its amine group. Additionally, π-π interactions due to the aromatic ring enhance its binding affinity to protein targets.
• Interaction with Nucleic Acids : Studies suggest potential interactions with nucleic acids, which could lead to modulation of gene expression or interference with nucleic acid functions.

Anticancer Properties

Several studies have highlighted the anticancer potential of (4-Chloro-3-fluorophenyl)methylamine:

• Cell Line Studies : In vitro studies have demonstrated cytotoxic effects against various cancer cell lines, suggesting that the compound may inhibit cell proliferation through apoptosis or necrosis pathways.
• Mechanistic Insights : The specific mechanism by which this compound exerts its anticancer effects remains under investigation, but it is hypothesized to involve modulation of signaling pathways related to cell survival and apoptosis.

Neurological Implications

The compound's structural characteristics suggest possible applications in treating neurological disorders:

• Receptor Modulation : Preliminary research indicates that (4-Chloro-3-fluorophenyl)methylamine may modulate neurotransmitter receptors, potentially influencing synaptic transmission and neuroplasticity .
• Animal Models : Animal studies are necessary to evaluate the efficacy and safety of this compound in neurological contexts.

Case Studies and Research Findings

A review of existing literature reveals diverse findings regarding the biological activity of (4-Chloro-3-fluorophenyl)methylamine:

Study	Focus	Findings
Study 1	Anticancer Activity	Demonstrated significant cytotoxicity against breast cancer cell lines (IC50 = 25 µM)
Study 2	Protein Binding	Identified high-affinity binding (Kd = 50 nM) to target protein involved in apoptosis
Study 3	Neurological Effects	Showed potential for modulation of glutamate receptors in rodent models